Cas no 1290056-71-1 (Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate)
Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
- 1-Naphthalenecarboxylic acid, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
-
- Inchi: 1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)13-10-9-12-7-6-8-14(15(12)11-13)16(20)21-5/h6-11H,1-5H3
- InChI Key: OBYNAYMAOWAMAQ-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC3C=CC=C(C(=O)OC)C=3C=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 446
- Topological Polar Surface Area: 44.8
Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM562619-1g |
Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate |
1290056-71-1 | 95%+ | 1g |
$1429 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1208880-1g |
Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate |
1290056-71-1 | 98% | 1g |
¥13929.00 | 2024-08-09 |
Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
Recent Advances in the Application of Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate (CAS: 1290056-71-1) in Chemical Biology and Pharmaceutical Research
Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate (CAS: 1290056-71-1) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core and boronate ester functionality, serves as a key intermediate in the synthesis of bioactive molecules and as a probe in various biochemical assays. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and as a building block for boron-containing therapeutics.
One of the most notable applications of Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers have leveraged this compound to construct complex biaryl structures, which are prevalent in many pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this boronic ester in the synthesis of novel kinase inhibitors, showcasing its ability to enhance the pharmacokinetic properties of the resulting compounds.
In addition to its synthetic utility, Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate has been employed as a molecular probe in chemical biology. Its boronate moiety enables selective binding to diols and other nucleophiles, making it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. A recent study in ACS Chemical Biology utilized this compound to investigate the active site of serine hydrolases, revealing new insights into enzyme inhibition strategies.
The compound's stability and reactivity have also made it a candidate for boron neutron capture therapy (BNCT), an emerging modality for cancer treatment. Researchers are exploring its potential as a boron delivery agent, capitalizing on its ability to accumulate in tumor tissues. Preliminary in vitro studies have shown promising results, with the compound exhibiting selective uptake in cancer cells and minimal toxicity in normal cells.
Despite these advancements, challenges remain in optimizing the synthesis and application of Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate. Recent efforts have focused on improving its solubility and bioavailability, as well as developing more efficient synthetic routes. A 2024 publication in Organic Process Research & Development outlined a scalable and cost-effective method for its production, addressing some of these limitations.
In conclusion, Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate (CAS: 1290056-71-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery and therapeutic development, underscoring its importance in the field. Future research will likely focus on expanding its utility and addressing current challenges, paving the way for new innovations in medicine and biotechnology.
1290056-71-1 (Methyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)